N1-(2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(2,4-dimethylphenyl)oxalamide

• IUPAC Name: N-[2-[1-(4-chlorophenyl)sulfonylpiperidin-2-yl]ethyl]-N'-(2,4-dimethylphenyl)oxamide
• InChI: InChI=1S/C23H28ClN3O4S/c1-16-6-11-21(17(2)15-16)26-23(29)22(28)25-13-12-19-5-3-4-14-27(19)32(30,31)20-9-7-18(24)8-10-20/h6-11,15,19H,3-5,12-14H2,1-2H3,(H,25,28)(H,26,29)
• InChI Key: OVLXIRWOHCBHLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C(=O)NCCC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)Cl)C
• Molecular Formula: C23H28ClN3O4S
• Molecular Weight: 478.0 g/mol
• CAS No.: 898460-69-0

Description

N1-(2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(2,4-dimethylphenyl)oxalamide is a useful research compound. Its molecular formula is C23H28ClN3O4S and its molecular weight is 478. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Alzheimer's Disease Treatment

A series of N-substituted derivatives, including compounds structurally related to N1-(2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(2,4-dimethylphenyl)oxalamide, were synthesized and evaluated for their potential as new drug candidates for Alzheimer’s disease. These compounds showed enzyme inhibition activity against acetyl cholinesterase (AChE), suggesting their validity as drug candidates for Alzheimer's disease treatment (Rehman et al., 2018).

Antimicrobial and Antifungal Activities

Another study focused on the synthesis of N-substituted acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores. These compounds were evaluated for their antibacterial potentials against various bacterial strains. The research indicated that certain compounds exhibited significant growth inhibition, highlighting their potential in antimicrobial and antibacterial applications (Iqbal et al., 2017).

Antioxidant Capacity

Compounds structurally related to this compound were synthesized and evaluated for antioxidant capacity. The study found that certain derivatives showed significant lipid peroxidation inhibitory activity, suggesting their potential use in combating oxidative stress (Karaman et al., 2016).

Anticancer Agents

A study on the synthesis of propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole evaluated these compounds as promising anticancer agents. The research highlighted compounds with low IC50 values, indicating strong anticancer activity relative to doxorubicin, a reference compound. This suggests the potential of these derivatives in anticancer therapy (Rehman et al., 2018).